
In-Depth Technical Guide to 4-Oxoheptanoic
Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-oxoheptanoic acid, tailored for professionals in research and drug

development. The information is presented to facilitate easy access and comparison of critical

data, including detailed experimental protocols and conceptual signaling pathways.

Core Chemical Properties
4-Oxoheptanoic acid, a keto acid, possesses both a ketone and a carboxylic acid functional

group, making it a versatile molecule in organic synthesis and a potential intermediate in

metabolic processes. Its fundamental properties are summarized below.
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Property Value Source(s)

IUPAC Name 4-Oxoheptanoic acid [1]

Synonyms
4-Ketoheptanoic acid, 3-

Butyrylpropionic acid
[2]

CAS Number 924-97-0

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

Melting Point

Not available. Isomer 6-

oxoheptanoic acid melts at 32-

37 °C.

[3]

Boiling Point 268.7 °C at 760 mmHg [1]

Density 1.061 g/cm³ [1]

Refractive Index 1.443 [1]

Flash Point 130.6 °C [1]

pKa

Predicted values for similar

short-chain keto acids are in

the range of 4-5. Experimental

value not readily available.

InChI

InChI=1S/C7H12O3/c1-2-3-

6(8)4-5-7(9)10/h2-5H2,1H3,

(H,9,10)

SMILES CCCC(=O)CCC(=O)O

Spectroscopic Data
While a comprehensive public database of spectra for 4-oxoheptanoic acid is not readily

available, data for structurally similar compounds and derivatives provide valuable reference

points for its characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR spectra would be

characterized by signals corresponding to the propyl chain, the methylene groups adjacent

to the ketone and carboxylic acid, and the carbonyl carbons.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic strong

absorption bands for the C=O stretching of the ketone (around 1715 cm⁻¹) and the

carboxylic acid (around 1700-1725 cm⁻¹), as well as a broad O-H stretching band for the

carboxylic acid (around 2500-3300 cm⁻¹).

Mass Spectrometry: The mass spectrum would show the molecular ion peak and

characteristic fragmentation patterns, including the loss of water and carbon dioxide from the

carboxylic acid moiety.

Experimental Protocols
Detailed experimental procedures for the synthesis of 4-oxoheptanoic acid and related

compounds are crucial for researchers. The following protocols are based on established

synthetic methodologies.

Synthesis of 4-Oxoheptanoic Acid
A common route to synthesize 4-oxoheptanoic acid involves the reaction of a Grignard

reagent with a suitable cyclic anhydride, followed by acidic workup.

Experimental Workflow: Synthesis of 4-Oxoheptanoic Acid

Step 1: Grignard Reagent Formation

Step 2: Nucleophilic Acyl Substitution Step 3: Acidic Workup

Propylmagnesium bromide
(Grignard Reagent)

Reaction Mixture
in dry ether

Addition

Succinic Anhydride Hydrolysis with
aqueous acid (e.g., HCl)

Quenching 4-Oxoheptanoic Acid
(Final Product)

Protonation
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 4-oxoheptanoic acid.

Detailed Protocol:

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed in

anhydrous diethyl ether under an inert atmosphere (e.g., argon or nitrogen). 1-

Bromopropane is added dropwise to initiate the formation of propylmagnesium bromide. The

reaction mixture is gently refluxed until the magnesium is consumed.

Reaction with Succinic Anhydride: The Grignard reagent solution is cooled in an ice bath. A

solution of succinic anhydride in anhydrous tetrahydrofuran (THF) is added dropwise from

the dropping funnel. The reaction is stirred at room temperature for several hours.

Workup and Isolation: The reaction mixture is quenched by slow addition to a stirred mixture

of crushed ice and concentrated hydrochloric acid. The organic layer is separated, and the

aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with

brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced

pressure to yield the crude 4-oxoheptanoic acid.

Purification: The crude product can be purified by vacuum distillation or recrystallization.

Potential Biological Role and Signaling Pathways
While specific signaling pathways involving 4-oxoheptanoic acid are not well-documented, as

a short-chain keto acid, it may participate in metabolic and signaling processes analogous to

other short-chain fatty acids (SCFAs). SCFAs are known to act as signaling molecules,

primarily through the activation of G-protein coupled receptors (GPCRs) and the inhibition of

histone deacetylases (HDACs).

Conceptual Signaling Pathway for Short-Chain Fatty Acids
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Caption: Potential signaling mechanisms of short-chain fatty acids.
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These pathways are critical in regulating various physiological processes, including

inflammation, immune response, and metabolism.[2][4][5] The presence of the keto group in 4-
oxoheptanoic acid might influence its receptor binding affinity and metabolic fate compared to

non-ketonic SCFAs.

Safety and Handling
For 4-oxoheptanoic acid, comprehensive GHS classification data is not consistently available

across suppliers. However, based on the properties of similar short-chain carboxylic acids, the

following precautions are advised.

Hazard Category Recommendation

Handling

Handle in a well-ventilated place. Wear suitable

protective clothing, gloves, and eye/face

protection. Avoid formation of dust and aerosols.

Use non-sparking tools.[6]

Storage

Store the container tightly closed in a dry, cool,

and well-ventilated place. Keep away from

incompatible materials such as strong oxidizing

agents, strong acids, and bases.[6]

First Aid (Skin Contact)
In case of contact, immediately wash with plenty

of water.

First Aid (Eye Contact)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

First Aid (Ingestion) Rinse mouth. Do NOT induce vomiting.

A comprehensive risk assessment should be conducted before handling this chemical. For

detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier. The

related compound, 6-oxoheptanoic acid, is classified as causing severe skin burns and eye

damage.[5]

Conclusion
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4-Oxoheptanoic acid is a valuable chemical for synthetic and research applications. This

guide provides a foundational understanding of its chemical properties, synthesis, and potential

biological relevance. The provided data and protocols are intended to support researchers and

drug development professionals in their work with this compound. As with any chemical,

adherence to strict safety protocols is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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